![molecular formula C16H12Cl2N2O2 B4775571 5-[(2,4-dichlorophenoxy)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole](/img/structure/B4775571.png)
5-[(2,4-dichlorophenoxy)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole
Overview
Description
5-[(2,4-dichlorophenoxy)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole is a chemical compound commonly known as Dichlobenil. It is widely used as a herbicide due to its efficacy in controlling weed growth. However, the compound also exhibits potential applications in scientific research, particularly in the field of biochemistry and physiology.
Mechanism of Action
Dichlobenil acts as a herbicide by inhibiting the synthesis of cellulose in plant cell walls. The compound enters the plant cells and inhibits the activity of the enzyme cellulose synthase. This results in the disruption of the cell wall structure, leading to the death of the plant. In addition, Dichlobenil has been shown to inhibit the growth of bacteria and fungi by binding to the cell wall and inhibiting the synthesis of peptidoglycan and chitin, respectively.
Biochemical and Physiological Effects:
Dichlobenil has been shown to have a range of biochemical and physiological effects. The compound has been shown to inhibit the activity of cellulose synthase, leading to the disruption of cell wall structure in plants. In addition, Dichlobenil has been shown to inhibit the synthesis of peptidoglycan and chitin in bacteria and fungi, respectively. Moreover, the compound has been shown to inhibit protein synthesis in cells and to inhibit membrane transport in cells.
Advantages and Limitations for Lab Experiments
Dichlobenil has several advantages as a research tool. The compound is readily available and affordable. It is also easy to use and can be applied to a range of experimental systems. However, there are also limitations to the use of Dichlobenil in lab experiments. The compound is toxic and can pose a health risk if not handled properly. In addition, Dichlobenil may have off-target effects in experimental systems, leading to unintended consequences.
Future Directions
For the use of Dichlobenil in scientific research include the study of plant cell wall structure and function, bacterial and fungal cell wall synthesis, protein synthesis, and membrane transport in cells, and the development of new herbicides and antimicrobial agents.
Scientific Research Applications
Dichlobenil has been used in various scientific research studies due to its ability to inhibit cell wall synthesis in plants. The compound has also been shown to inhibit the growth of bacteria and fungi. In addition, Dichlobenil has been used in studies related to the inhibition of protein synthesis in cells. Moreover, the compound has been used in studies related to the inhibition of membrane transport in cells.
properties
IUPAC Name |
5-[(2,4-dichlorophenoxy)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl2N2O2/c1-10-3-2-4-11(7-10)16-19-15(22-20-16)9-21-14-6-5-12(17)8-13(14)18/h2-8H,9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDXMJLNGSNKLLE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NOC(=N2)COC3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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